Cas no 1891217-44-9 (3-(2-fluoro-4-methylphenyl)butan-1-amine)

• Product Name: 3-(2-fluoro-4-methylphenyl)butan-1-amine
• CAS No: 1891217-44-9
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5834124
• PubChem ID: 117278922
• Update Time: 2025-06-10

3-(2-fluoro-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methylphenyl)butan-1-amine
• 1891217-44-9
• EN300-1786402

• Inchi： 1S/C11H16FN/c1-8-3-4-10(11(12)7-8)9(2)5-6-13/h3-4,7,9H,5-6,13H2,1-2H3
• InChI Key： UKBPXBNXNATMPD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(C)CCN

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluoro-4-methylphenyl)butan-1-amine

Comprehensive Overview of 3-(2-fluoro-4-methylphenyl)butan-1-amine (CAS No. 1891217-44-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(2-fluoro-4-methylphenyl)butan-1-amine (CAS No. 1891217-44-9) has emerged as a compound of significant interest. This fluorinated aromatic amine, characterized by its unique structural features, is increasingly being explored for its potential applications in drug discovery, material science, and specialty chemical synthesis. The presence of both fluoro and methyl substituents on the phenyl ring, combined with the butan-1-amine backbone, imparts distinct physicochemical properties that make it valuable for targeted molecular design.

Recent trends in pharmaceutical development highlight a growing demand for fluorinated compounds, driven by their enhanced metabolic stability and bioavailability. 3-(2-fluoro-4-methylphenyl)butan-1-amine aligns with this trend, as the fluorine atom at the 2-position of the phenyl ring can significantly influence electronic distribution and intermolecular interactions. Researchers are particularly interested in how this compound's lipophilicity and hydrogen-bonding capacity compare to non-fluorinated analogs, a topic frequently searched in academic databases and AI-powered research tools.

The synthesis of CAS No. 1891217-44-9 typically involves multi-step organic transformations, with careful attention to the introduction of the fluoro substituent. Modern synthetic approaches often employ transition metal-catalyzed coupling reactions or nucleophilic aromatic substitution, reflecting current industry preferences for atom-efficient methodologies. Analytical characterization of this compound presents interesting challenges due to the spin-spin coupling between the fluorine and nearby protons, making nuclear magnetic resonance (NMR) spectroscopy a particularly informative technique for quality control.

From an applications perspective, 3-(2-fluoro-4-methylphenyl)butan-1-amine serves as a versatile building block in medicinal chemistry. Its structural motifs are relevant to several therapeutic areas currently receiving substantial research investment, including central nervous system (CNS) disorders and inflammation. The compound's ability to serve as a precursor for bioisosteric replacement strategies is particularly noteworthy, addressing a common challenge in lead optimization that many researchers search for in drug development forums.

Environmental and safety considerations for handling 1891217-44-9 follow standard protocols for aromatic amines. While not classified as high-risk, proper laboratory practices including adequate ventilation and personal protective equipment are recommended. The compound's degradation profile and potential metabolic pathways are subjects of ongoing investigation, reflecting the pharmaceutical industry's increased focus on green chemistry principles and sustainable molecular design.

Market analysis indicates growing commercial interest in fluorinated pharmaceutical intermediates, with 3-(2-fluoro-4-methylphenyl)butan-1-amine positioned as a valuable specialty chemical. Suppliers and contract research organizations are increasingly listing this compound in their catalogs, responding to demand from drug discovery programs. The global push for novel small molecule therapeutics continues to drive innovation in this chemical space, with researchers frequently searching for structure-activity relationship data involving similar fluorinated structures.

Technological advancements in chemical informatics and AI-assisted drug discovery have created new opportunities for compounds like 1891217-44-9. Machine learning models trained on fluorinated compound libraries can predict potential biological activities and synthetic accessibility, making this amine an interesting case study for computational chemistry applications. These developments align with frequent search queries about computational molecular design and in silico screening of fluorinated compounds.

Quality control standards for 3-(2-fluoro-4-methylphenyl)butan-1-amine typically require rigorous purity assessment, often exceeding 97% by HPLC analysis. The presence of the fluorine atom introduces specific analytical considerations, particularly in mass spectrometry where characteristic fragmentation patterns aid in identification. These technical aspects are commonly searched by quality assurance professionals in the fine chemicals industry.

Looking forward, the scientific community anticipates expanded applications for CAS No. 1891217-44-9 in diverse fields ranging from asymmetric catalysis to advanced material science. The compound's structural features make it a candidate for developing novel chiral auxiliaries or ligands in transition metal catalysis—areas receiving growing attention in recent literature. This potential aligns with industry searches for new catalytic systems and stereoselective synthesis methods.

In conclusion, 3-(2-fluoro-4-methylphenyl)butan-1-amine represents an important addition to the toolkit of synthetic and medicinal chemists. Its combination of aromatic fluorination and flexible amine functionality offers multiple vectors for structural modification, addressing current challenges in molecular design. As research continues to uncover new applications for this compound, its role in advancing both pharmaceutical science and specialty chemical development appears increasingly significant.